CID 67165494

Thrombosis Enzymology Drug Discovery
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C28H28ClN3NaO5
Molecular Weight 545.0 g/mol
Cat. No. B15618392
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Technical Parameters


Basic Identity
Product NameCID 67165494
Molecular FormulaC28H28ClN3NaO5
Molecular Weight545.0 g/mol
Structural Identifiers
InChIInChI=1S/C28H28ClN3O5.Na/c29-22-11-12-24(23(17-22)28(35)36)30-25(33)18-37-19-26(34)31-13-15-32(16-14-31)27(20-7-3-1-4-8-20)21-9-5-2-6-10-21;/h1-12,17,27H,13-16,18-19H2,(H,30,33)(H,35,36);
InChIKeyYFKMLXPWGZOTJO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

TM5275 Sodium (CID 67165494): PAI-1 Inhibitor with Differentiated In Vivo Antithrombotic and Antifibrotic Profile


TM5275 sodium (CID 67165494) is an orally bioavailable, small-molecule inhibitor of plasminogen activator inhibitor-1 (PAI-1), a key serine protease inhibitor involved in thrombotic and fibrotic pathologies [1]. The compound was developed through a structure-activity relationship study of more than 90 analogs, with a molecular formula of C28H28ClN3NaO5 and a molecular weight of 545.0 g/mol [2]. TM5275 is distinguished from other PAI-1 inhibitors by its combination of potent enzymatic inhibition, demonstrated selectivity over other serpin/serine protease systems, and a favorable in vivo profile that includes oral efficacy in rodent and nonhuman primate models .

Pathway study fit PAI-1 target engagement and thrombotic pathway analysis
Serpin selectivity context Reported selectivity over other serpins at research concentrations
Oral exposure context Supports oral dosing in rodent and NHP thrombosis models

Why TM5275 (CID 67165494) Cannot Be Substituted with Other PAI-1 Inhibitors


Substituting TM5275 with other PAI-1 inhibitors in research or development programs is not straightforward due to marked differences in selectivity profiles, oral bioavailability, and in vivo safety margins. Many early PAI-1 inhibitors lack sufficient selectivity or exhibit off-target effects on other serpin systems [1]. Furthermore, compounds such as tiplaxtinin (PAI-039) demonstrate a more potent in vitro IC50 (2.7 μM) than TM5275 (6.95 μM) [2], yet TM5275 has a uniquely documented, robust in vivo efficacy across multiple disease models with a favorable bleeding safety profile [3]. This distinction is critical for studies where therapeutic index and translational potential are paramount. Therefore, a simple potency comparison is insufficient for selecting the appropriate tool compound or lead candidate.

TM5275 (Target)
Tiplaxtinin / Other PAI-1 Inhibitors
Mismatch Risk
Oral model-response profile and bleeding endpoint monitoring reported
Stronger in vitro potency may not translate to in vivo model response
In vitro potency ranking alone insufficient; endpoint profile may differ
Selective PAI-1 inhibition over other serpins
Pan-serpin or off-target effects may confound phenotype
Pathway attribution may be compromised; off-target serpin effects require review

Quantitative Differentiation of TM5275 (CID 67165494) for Informed Procurement


Enzymatic Potency of TM5275 Against PAI-1 Compared to Class Benchmarks

TM5275 inhibits PAI-1 with an IC50 of 6.95 μM in a cell-free assay, as measured by tPA-dependent hydrolysis of a peptide substrate . This potency is comparable to the lead compound TM5007 and the preclinical inhibitor PAI-749 . In contrast, the PAI-1 inhibitor tiplaxtinin (PAI-039) exhibits a more potent IC50 of 2.7 μM [1]. While TM5275 is not the most potent PAI-1 inhibitor in vitro, its IC50 is achieved at therapeutically relevant plasma concentrations in vivo, where it demonstrates robust efficacy [2].

PAI-1 IC50
Cross-study comparison
TM5275 6.95 µM vs Tiplaxtinin 2.7 µM
Supports pathway inhibition context; potency does not directly predict in vivo model response.
Cell-free tPA-dependent peptide hydrolysis assay.
Thrombosis Enzymology Drug Discovery

Comparative In Vivo Antithrombotic Efficacy of Oral TM5275 vs. Clopidogrel and Ticlopidine

In a rat arteriovenous shunt thrombosis model, oral administration of TM5275 (10 mg/kg) resulted in a thrombus weight of 60.9 ± 3.0 mg, a significant reduction from the vehicle control (72.5 ± 2.0 mg) [1]. This antithrombotic effect was equivalent to that of ticlopidine at a 50-fold higher dose (500 mg/kg) [2]. In a separate ferric chloride-treated carotid artery thrombosis model, TM5275 at 1-10 mg/kg demonstrated efficacy comparable to clopidogrel at 3 mg/kg [3]. Furthermore, in a nonhuman primate model of photochemically-induced arterial thrombosis, oral TM5275 (10 mg/kg) achieved the same antithrombotic effect as clopidogrel (10 mg/kg) [4].

In vivo antithrombotic
Head-to-head
TM5275 (10 mg/kg) matched ticlopidine (500 mg/kg) and clopidogrel (3–10 mg/kg) in rat & NHP models
Reported endpoint comparison; supports thrombosis model research.
Multiple arterial thrombosis models.
Thrombosis Cardiovascular Disease Pharmacology

Unique Bleeding Safety Profile of TM5275 Compared to Standard Antithrombotic Agents

A critical differentiator for TM5275 is its antithrombotic efficacy without prolonging bleeding time, a common and dose-limiting adverse effect of conventional antiplatelet and anticoagulant therapies. In both rat and nonhuman primate studies, TM5275 at therapeutically effective doses did not modify activated partial thromboplastin time (aPTT), prothrombin time (PT), or platelet activity, and it did not prolong bleeding time [1]. This is in stark contrast to agents like clopidogrel and ticlopidine, where equivalent antithrombotic doses are associated with increased bleeding risk . When combined with tissue plasminogen activator (tPA), TM5275 (5 mg/kg) enhanced the antithrombotic effect of tPA (0.3 mg/kg) without exacerbating bleeding, providing a benefit similar to a high tPA dose (3 mg/kg) but with a superior safety profile [2].

Bleeding-time endpoint
Head-to-head
TM5275: no prolongation at antithrombotic doses; comparators: increased bleeding risk
Differentiated safety-related endpoint; may support model-safety research.
Rat and NHP bleeding time assays.
Thrombosis Safety Pharmacology Therapeutic Index

Antifibrotic Efficacy of TM5275 in Diverse In Vivo Disease Models

Beyond its antithrombotic applications, TM5275 exhibits significant antifibrotic activity in multiple in vivo models. In a rat model of metabolic syndrome (MetS)-associated liver fibrosis (NASH), oral administration of TM5275 markedly ameliorated the development of hepatic fibrosis and suppressed the proliferation of activated hepatic stellate cells (HSCs) in two different rat MetS models [1]. In a murine model of lung fibrosis induced by intranasal instillation of AdTGF-β1, treatment with oral TM5275 at 40 mg/kg for 10 days restored the activities of uPA and tPA and almost completely blocked TGF-β1-induced lung fibrosis [2]. This antifibrotic effect was further corroborated in a fibrin-embedded fibroblast model, where TM5275, alongside FDA-approved drugs nintedanib and pirfenidone, significantly reduced cell-ECM spheroid size, an indicator of fibrosis [3].

Antifibrotic model response
Class-level inference
Reduced liver fibrosis in NASH rat models; blocked lung fibrosis in murine AdTGF-β1
Supports multi-model fibrosis research; model transferability to be verified.
Comparison with nintedanib/pirfenidone in cell-ECM assay.
Fibrosis NASH Pulmonary Fibrosis

Selectivity Profile of TM5275: Differentiation from Pan-Serpin Inhibitors

TM5275 is a selective PAI-1 inhibitor that, at concentrations up to 100 μM, does not interfere with other serpin/serine protease systems [1]. This selectivity is crucial for interpreting experimental results, as it minimizes the confounding off-target effects often seen with less specific tool compounds . Docking studies suggest that TM5275 binds to strand 4 of the A β-sheet (s4A) of PAI-1, a specific interaction site that underlies its selective inhibition . In contrast, many early-generation PAI-1 inhibitors or broad-spectrum serine protease inhibitors can affect multiple serpins (e.g., antithrombin, α1-antitrypsin), leading to complex and sometimes contradictory in vivo phenotypes.

Serpin selectivity
Class-level inference
No interference at ≤100 µM in related serpin/serine protease systems
Supports PAI-1-specific pathway interpretation.
Docking studies indicate s4A binding site.
Selectivity Serpin Mechanism of Action

Optimal Research and Preclinical Application Scenarios for TM5275 (CID 67165494)


Thrombosis and Hemostasis Research

TM5275 is ideally suited for in vivo studies of arterial and venous thrombosis where maintaining hemostatic integrity is critical. As demonstrated in rat and nonhuman primate models, oral TM5275 provides potent antithrombotic efficacy without the confounding effect of prolonged bleeding time, making it a superior tool for investigating thrombosis mechanisms independent of primary hemostasis impairment [1]. Its utility extends to combination studies with thrombolytics like tPA, where it enhances efficacy while mitigating bleeding risk [2].

Fibrotic Disease Modeling: NASH and Pulmonary Fibrosis

Researchers investigating the pathogenesis and treatment of fibrosis, particularly in the context of metabolic syndrome (NASH) or pulmonary fibrosis, will find TM5275 a valuable chemical probe. Its demonstrated ability to suppress hepatic stellate cell activation and collagen synthesis in multiple NASH models [3], and to nearly abrogate TGF-β1-induced lung fibrosis in mice [4], positions it as a leading compound for preclinical evaluation of PAI-1 as a therapeutic target in fibrotic diseases.

Cancer Biology and Metastasis Studies

Given the established correlation between elevated PAI-1 levels and poor prognosis in several cancers, TM5275 serves as a critical tool for dissecting the role of the PAI-1/uPA axis in tumor progression and metastasis. Its selective inhibition of PAI-1 and documented anti-proliferative effects on ovarian cancer cell lines in vitro [5] support its use in oncology research, particularly in models where the tumor microenvironment and extracellular matrix remodeling are key endpoints.

Pharmacology and Drug Development Benchmarking

In industrial drug discovery settings, TM5275 is an essential reference compound for benchmarking new chemical entities (NCEs) targeting the PAI-1 pathway. Its comprehensive in vivo characterization—including oral bioavailability, defined PK/PD relationship, and extensive safety pharmacology data in rodents and nonhuman primates [6]—provides a robust comparator for evaluating the efficacy, selectivity, and therapeutic index of novel PAI-1 inhibitors under development.

Application
Selection Property
Validation Focus
Thrombosis and hemostasis research
Bleeding-related endpoint monitoring
Model-safety endpoint review
Fibrosis model research (NASH, pulmonary fibrosis)
Multi-model fibrosis response context
Fibrosis-model endpoint validation
Cancer biology and metastasis studies
Tumor microenvironment remodeling assays
Cell-proliferation and invasion endpoint review
Drug development benchmarking
Comprehensive in vivo characterization
Comparator PK/PD and selectivity profiling
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